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Introduction

UBP714 is a coumarin derivative that acts as a positive allosteric modulator (PAM) of N-methyl-
D-aspartate receptors (NMDARS), with a preference for those containing GIuN2A and GIuN2B
subunits.[1][2] As a PAM, UBP714 enhances the function of NMDARSs in the presence of their
agonists, glutamate and glycine.[3] This property makes UBP714 a valuable pharmacological
tool for investigating the role of GIuUN2A and GIuN2B-containing NMDARSs in synaptic plasticity
and neuronal function. In hippocampal slice preparations, UBP714 has been demonstrated to
potentiate sub-maximal long-term potentiation (LTP) and reduce long-term depression (LD).[1]
[4] These application notes provide detailed protocols for the use of UBP714 in cultured neuron
experiments to study its effects on NMDAR-mediated signaling and synaptic plasticity.

Data Presentation

The following table summarizes the observed effects of UBP714 on synaptic plasticity in rodent
hippocampal slices, which can be extrapolated for designing experiments in cultured
hippocampal neurons.
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Experimental UBP714 Observed
Parameter . . Reference
Condition Concentration Effect
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investigate LTP

(LTP) protocol o
plasticity
Not specified, but

Long-Term _ _

) LTD induction used as a tool to i
Depression ) ) Reduction of LTD  [1]
protocol investigate
(LTD)

plasticity

Preferential

) ) ~ Not specified, but  potentiation of
NMDAR Subunit Electrophysiologi

o i characterized as  GIUN2A/2B- [1][2]
Specificity cal recordings ) o
a preferring PAM  containing
NMDARs

Signaling Pathway

The following diagram illustrates the signaling pathway modulated by UBP714. As a positive
allosteric modulator, UBP714 binds to a site on the NMDA receptor distinct from the agonist
binding sites for glutamate and glycine. This binding enhances the receptor's response to
agonist binding, leading to increased calcium influx and downstream signaling cascades
involved in synaptic plasticity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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